Cas no 1428372-59-1 (2-(4-bromophenyl)-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide)

• Product Name: 2-(4-bromophenyl)-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide
• CAS No: 1428372-59-1
• MF: C₁₈H₁₄BrN₃O₂
• MW: 384.22666311264
• CID: 6220662
• PubChem ID: 71804956
• Update Time: 2025-06-08

2-(4-bromophenyl)-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide
• F6424-0057
• AKOS024557363
• 2-(4-BROMOPHENYL)-N-[2-(6-OXO-1H-PYRIDAZIN-3-YL)PHENYL]ACETAMIDE
• 1428372-59-1
• 2-(4-bromophenyl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide
• VU0548881-1

• Inchi： 1S/C18H14BrN3O2/c19-13-7-5-12(6-8-13)11-18(24)20-15-4-2-1-3-14(15)16-9-10-17(23)22-21-16/h1-10H,11H2,(H,20,24)(H,22,23)
• InChI Key： KKVMSCKGFVINQR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(NC1=CC=CC=C1C1C=CC(NN=1)=O)=O

Computed Properties

• Exact Mass: 383.02694g/mol
• Monoisotopic Mass: 383.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.6Ų

Additional information on 2-(4-bromophenyl)-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide

Comprehensive Overview of 2-(4-bromophenyl)-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide (CAS No. 1428372-59-1)

The compound 2-(4-bromophenyl)-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide, identified by its CAS No. 1428372-59-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a 4-bromophenyl group with a 6-oxo-1,6-dihydropyridazin-3-yl moiety, linked via an acetamide bridge. Such structural complexity makes it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. Researchers are increasingly exploring compounds like 2-(4-bromophenyl)-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide for their potential to modulate specific biological pathways. Its bromophenyl and pyridazinone components are particularly noteworthy, as these fragments are often associated with kinase inhibition and anti-inflammatory activity, respectively. These properties align with current trends in treating chronic diseases such as cancer and autoimmune disorders.

The synthesis of CAS No. 1428372-59-1 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are critical for ensuring the compound's purity and bioactivity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its molecular structure and confirm its identity. Such rigorous quality control is essential for researchers who rely on this compound for high-throughput screening and structure-activity relationship (SAR) studies.

From a commercial perspective, 2-(4-bromophenyl)-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide is available through specialized chemical suppliers, often in milligram to gram quantities. Its pricing and availability are influenced by factors such as synthetic complexity and market demand. Researchers frequently search for bulk suppliers or custom synthesis services to procure this compound, highlighting its niche but growing importance in the chemical and pharmaceutical industries.

Beyond its immediate applications, CAS No. 1428372-59-1 is also a subject of interest in computational chemistry. Molecular docking and quantitative structure-activity relationship (QSAR) models are increasingly used to predict its interactions with biological targets. These in silico approaches complement experimental studies, accelerating the identification of potential therapeutic uses. As artificial intelligence (AI) and machine learning (ML) tools become more accessible, the exploration of compounds like 2-(4-bromophenyl)-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide is expected to expand further.

In summary, 2-(4-bromophenyl)-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide (CAS No. 1428372-59-1) represents a fascinating intersection of chemistry, biology, and technology. Its structural features and potential applications make it a valuable asset for researchers tackling some of the most pressing challenges in modern medicine. As the scientific community continues to uncover its properties, this compound is poised to play a pivotal role in the next generation of drug discovery and biomedical innovation.